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Compound Name: Deoxy Fesoterodine
CAS No.: 895137-81-2
Cat. No.: B601958
Get Quote
. J

Executive Summary: The "Safety by Design"
Deviation

Deoxy Fesoterodine (often identified as Fesoterodine Impurity A or Tolterodine Isobutyrate)
represents a critical quality attribute in the manufacturing of Fesoterodine Fumarate. While
Fesoterodine was engineered as a "Safety by Design" prodrug to bypass CYP2D6 metabolic
variability, the presence of Deoxy Fesoterodine re-introduces this specific liability.

This guide provides a comparative toxicological assessment of Deoxy Fesoterodine against
the parent API. The central thesis of this profile is that Deoxy Fesoterodine functions as a
prodrug for Tolterodine, thereby mimicking the pharmacological and toxicological profile of
Tolterodine rather than the predictable profile of Fesoterodine's active metabolite (5-HMT).

Structural & Chemical Identity

To understand the toxicity profile, one must first establish the structural divergence.
Fesoterodine is the isobutyrate ester of 5-hydroxymethyl tolterodine (5-HMT). Deoxy
Fesoterodine lacks the benzylic hydroxyl group, making it the isobutyrate ester of Tolterodine.
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ble 1: Physicochemical :

Fesoterodine Fumarate Deoxy Fesoterodine
Feature .
(Parent) (Impurity)
2-[(1R)-3-(di(propan-2- 2-[(1R)-3-(di(propan-2-
] yl)amino)-1-phenylpropyl]-4- yl)amino)-1-phenylpropyl]-4-
Chemical Name
(hydroxymethyl)phenyl 2- methylphenyl 2-
methylpropanoate methylpropanoate
Active Metabolite 5-HMT (via esterases) Tolterodine (via esterases)
) CYP-Independent (Ester CYP2D6 Dependent (Post-
Metabolic Pathway ] ]
hydrolysis) hydrolysis)
) o ~6.2 (Estimated - Higher
Lipophilicity (LogP) ~5.1 (Prodrug) ) o
Lipophilicity)
Molecular Weight 527.66 (Fumarate salt) ~395.58 (Free base)
Primary Risk Anticholinergic (M3) Pharmacokinetic Variability

Toxicological Mechanisms: The Metabolic
Divergence

The toxicity of Deoxy Fesoterodine is not defined by unique off-target binding, but by its
metabolic fate.

The CYP2D6 Liability

Fesoterodine is preferred over Tolterodine because it rapidly hydrolyzes to 5-HMT, bypassing
the CYP2D6 pathway that renders Tolterodine pharmacokinetics highly variable between "Poor
Metabolizers" (PM) and "Extensive Metabolizers" (EM).

o Mechanism: Deoxy Fesoterodine hydrolyzes to Tolterodine.

o Consequence: If present in high quantities, Deoxy Fesoterodine exposes the patient to
Tolterodine. In CYP2D6 PMs, this leads to accumulation of Tolterodine, increasing the risk of
QTc prolongation and severe anticholinergic side effects (dry mouth, urinary retention).
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Visualizing the Pathway (Graphviz)
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Figure 1: Metabolic Divergence. Note how Deoxy Fesoterodine funnels into the CYP2D6-
dependent Tolterodine pathway, bypassing the safety advantage of the parent drug.

Comparative Safety Profile (In Vitro & In Silico)
Genotoxicity (ICH M7 Assessment)

Based on the structural activity relationship (SAR) of the parent class (Tolterodine), Deoxy
Fesoterodine does not present a structural alert for mutagenicity.

o Ames Test Prediction: Negative (Class 5).

o Rationale: The benzylic carbon modification (Methyl vs. Hydroxymethyl) does not introduce
DNA-reactive electrophiles. Tolterodine itself has been extensively tested and found non-
genotoxic.

Cardiotoxicity (hERG Inhibition)

Antimuscarinics carry a known risk of QT prolongation.
e Fesoterodine/5-HMT: Low risk of QT prolongation at therapeutic doses.

o Deoxy Fesoterodine (via Tolterodine): Tolterodine inhibits hERG K+ channels (IC50 ~1.7
KMM). Accumulation of Tolterodine (due to the impurity in CYP2D6 PMs) elevates this risk.
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ble 2: ve P logical Affini

Tolterodine
5-HMT (Parent . . L
Receptor /| Channel . (Impurity Risk Implication
Metabolite) .
Metabolite)
Muscarinic M3 High Affinity (Ki ~ 3 High Affinity (Ki ~ 3 o ]
Similar Efficacy
(Bladder) nM) nM)
o ] o o Cognitive impairment
Muscarinic M1 (Brain)  Moderate Affinity Moderate Affinity o
risk is similar.
Muscarinic M5 ) o ) o Dry mouth
) High Affinity High Affinity )
(Salivary) (Xerostomia).
hERG Channel IC50 > 10 uM (Low IC50 ~ 1.7 uM Impurity increases
(Heart) Risk) (Moderate Risk) cardiac risk.

Experimental Protocols for Qualification

To qualify Deoxy Fesoterodine in a drug substance, the following protocols establish its safety
margins relative to the parent.

Protocol A: Comparative Metabolic Stability
(Microsomal)

Objective: To demonstrate the CYP2D6 dependency of the impurity compared to the parent.

System: Human Liver Microsomes (HLM) pooled from mixed genotyped donors.

Test Compounds: Fesoterodine (1 uM), Deoxy Fesoterodine (1 puM).

Controls:
o Positive: Dextromethorphan (CYP2D6 probe).
o Inhibitor: Quinidine (Specific CYP2D6 inhibitor).

Procedure:
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o Incubate compounds in HLM with NADPH regenerating system at 37°C.

o Aliquot sampling at t=0, 5, 15, 30, 60 min.

o Quench with ice-cold Acetonitrile (ACN).

Analysis: LC-MS/MS monitoring disappearance of parent and appearance of metabolites (5-
HMT vs Tolterodine).

Acceptance Criteria:

o Fesoterodine should show rapid conversion to 5-HMT regardless of Quinidine presence
(Esterase driven).

o Deoxy Fesoterodine should convert to Tolterodine; subsequent clearance of Tolterodine
should be significantly inhibited by Quinidine.

Protocol B: hERG Patch Clamp Assay (GLP-Compliant)

Objective: To quantify the QT prolongation risk of the impurity.

Cell Line: HEK293 cells stably expressing hERG (Kv11.1).

Method: Whole-cell patch clamp.

Solutions:

o Extracellular: Standard Tyrode’s solution.

o Intracellular: K-aspartate based pipette solution.

Voltage Protocol: Depolarize from -80 mV to +20 mV (2s), repolarize to -50 mV (2s) to elicit
tail current.

Dosing: Vehicle, Deoxy Fesoterodine (0.1, 1, 10, 30 uM), Positive Control (E-4031).

Data Analysis: Calculate IC50 based on tail current inhibition.

Threshold: If IC50 < 10 uM, the impurity is considered to have high cardiotoxic potential.
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Visualizing the Qualification Workflow
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Figure 2: Impurity Qualification Logic (ICH Q3A/M7). Deoxy Fesoterodine typically follows the
"No Alert" path to General Toxicity testing.
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Conclusion

Deoxy Fesoterodine is not merely a structural impurity; it is a pharmacokinetic liability. By
metabolizing into Tolterodine, it circumvents the primary clinical advantage of Fesoterodine
(CYP-independent metabolism).

Key Takeaways for Development:

 Strict Control: Due to the hERG liability of Tolterodine, Deoxy Fesoterodine levels should be
minimized, particularly for high-dose (8 mg) Fesoterodine formulations.

o Genotoxicity: Low concern (Class 5).

o General Toxicity: The primary risk is cardiac safety in CYP2D6 poor metabolizers.

References

o European Medicines Agency (EMA). (2018). Assessment Report: Fesoterodine. Retrieved
from

e U.S. Food and Drug Administration (FDA). (2012). Toviaz (fesoterodine fumarate)
Prescribing Information. Retrieved from

e Malhotra, B., et al. (2009). "Comparison of the pharmacokinetics of fesoterodine and
tolterodine." Journal of Clinical Pharmacology. Retrieved from

 International Council for Harmonisation (ICH). (2017). Guideline M7(R1): Assessment and
Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals. Retrieved from

e PubChem. (2024). Compound Summary: Fesoterodine. Retrieved from

e Kim, K.S,, et al. (2015). "Inhibition of voltage-dependent K+ channels by antimuscarinic drug
fesoterodine in coronary arterial smooth muscle cells." Korean Journal of Physiology &
Pharmacology. Retrieved from

» To cite this document: BenchChem. [Comparative Toxicity & Safety Profiling: Deoxy
Fesoterodine vs. Fesoterodine API]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b601958/docs?utm_src=pdf-body#comparative-toxicity-safety-profiling-deoxy-fesoterodine-vs-fesoterodine-api
https://www.benchchem.com/product/b601958/docs?utm_src=pdf-body#comparative-toxicity-safety-profiling-deoxy-fesoterodine-vs-fesoterodine-api
https://www.benchchem.com/product/b601958/docs#comparative-toxicity-safety-profiling-deoxy-fesoterodine-vs-fesoterodine-api
https://www.benchchem.com/product/b601958/docs#comparative-toxicity-safety-profiling-deoxy-fesoterodine-vs-fesoterodine-api
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b601958/docs#comparative-toxicity-safety-profiling-
deoxy-fesoterodine-vs-fesoterodine-api]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b601958/docs#comparative-toxicity-safety-profiling-deoxy-fesoterodine-vs-fesoterodine-api
https://www.benchchem.com/product/b601958/docs#comparative-toxicity-safety-profiling-deoxy-fesoterodine-vs-fesoterodine-api
https://www.benchchem.com/product/b601958?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

